(2,4-Difluoro-3-iodophenyl)(methyl)sulfane

• Molecular Formula: C7H5F2IS
• Molecular Weight: 286.08 g/mol
• IUPAC Name: 1,3-difluoro-2-iodo-4-methylsulfanylbenzene
• InChI: InChI=1S/C7H5F2IS/c1-11-5-3-2-4(8)7(10)6(5)9/h2-3H,1H3
• InChI Key: LPAXUGZMUGEOOX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C(=C(C=C1)F)I)F

Description

(2,4-Difluoro-3-iodophenyl)(methyl)sulfane is an organic compound with the molecular formula C7H5F2IS. It is a solid substance known for its unique chemical properties and applications in various fields of scientific research .

Preparation Methods

The synthesis of (2,4-Difluoro-3-iodophenyl)(methyl)sulfane typically involves the reaction of thioanisole with iodomethane under specific conditions. This reaction results in the formation of the desired sulfane compound[²][2]. Industrial production methods may involve similar synthetic routes but on a larger scale, ensuring the purity and consistency of the final product.

Chemical Reactions Analysis

(2,4-Difluoro-3-iodophenyl)(methyl)sulfane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into different sulfur-containing derivatives.

Substitution: The iodine atom in the compound can be substituted with other functional groups using appropriate reagents and conditions.

Scientific Research Applications

(2,4-Difluoro-3-iodophenyl)(methyl)sulfane has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of complex molecules.

Biology: The compound can be used in biochemical studies to understand the interactions of sulfur-containing compounds with biological systems.

Medicine: Research into potential pharmaceutical applications, including the development of new drugs, often involves this compound.

Industry: It is used in the production of various chemical products and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of (2,4-Difluoro-3-iodophenyl)(methyl)sulfane involves its interaction with molecular targets and pathways within a system. The compound’s effects are mediated through its sulfur and iodine atoms, which can participate in various chemical reactions, influencing biological and chemical processes .

Comparison with Similar Compounds

(2,4-Difluoro-3-iodophenyl)(methyl)sulfane can be compared with similar compounds such as:

(2,3-Difluoro-4-iodophenyl)(methyl)sulfane: Similar in structure but with different fluorine atom positions, leading to variations in chemical properties.

(2-Iodophenyl)(methyl)sulfane: Lacks the fluorine atoms, resulting in different reactivity and applications.

4-Iodothioanisole: Another related compound with distinct properties due to the absence of fluorine atoms.